Cas no 1232432-08-4 (3-Fluoro-5-nitropyridin-2-amine)

• Product Name: 3-Fluoro-5-nitropyridin-2-amine
• CAS No: 1232432-08-4
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• MDL: MFCD15143370
• CID: 1091294
• PubChem ID: 53485424
• Update Time: 2025-06-11

3-Fluoro-5-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitropyridin-2-amine
• 2-Pyridinamine, 3-fluoro-5-nitro-
• 1232432-08-4
• BS-50166
• E76272
• SY121354
• SB53052
• DB-083160
• 2-Amino-3-fluoro-5-nitropyridine
• C5H4FN3O2
• MFCD15143370

• MDL： MFCD15143370
• Inchi： 1S/C5H4FN3O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H,(H2,7,8)
• InChI Key： JNXCHTUWHWOKPL-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.02875454g/mol
• Monoisotopic Mass: 157.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Fluoro-5-nitropyridin-2-amine

Introduction to 3-Fluoro-5-nitropyridin-2-amine (CAS No: 1232432-08-4)

3-Fluoro-5-nitropyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 1232432-08-4, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a fluorine atom and a nitro group on a pyridine ring, contribute to its reactivity and potential applications in medicinal chemistry.

The significance of 3-Fluoro-5-nitropyridin-2-amine lies in its role as a building block for more complex molecules. The presence of a fluorine atom at the 3-position and a nitro group at the 5-position enhances its utility in constructing pharmacophores that exhibit desirable biological activities. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, making them valuable in drug design. Similarly, nitro groups can serve as pharmacophores or be converted into other functional groups through reduction or other chemical transformations.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3-Fluoro-5-nitropyridin-2-amine has been explored as a key intermediate in synthesizing compounds that interact with enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes overexpressed in tumor cells. The fluorine substituent improves the binding affinity of these inhibitors to their target proteins, enhancing their therapeutic efficacy.

One of the most compelling aspects of 3-Fluoro-5-nitropyridin-2-amine is its adaptability in synthetic chemistry. Researchers have leveraged its structure to develop libraries of compounds for high-throughput screening (HTS) campaigns. These libraries have been instrumental in identifying lead candidates for further optimization. The nitro group can be reduced to an amino group, allowing for further derivatization into more complex scaffolds. Additionally, the fluorine atom can participate in cross-coupling reactions, enabling the introduction of additional functional groups at various positions on the pyridine ring.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their prevalence in approved drugs. Compounds containing such motifs often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. 3-Fluoro-5-nitropyridin-2-amine fits well within this trend, offering a scaffold that can be modified to meet specific pharmacological requirements. Its use in drug discovery has been supported by advances in computational chemistry and molecular modeling, which aid in predicting the binding modes and interactions of potential drug candidates.

Recent publications highlight the application of 3-Fluoro-5-nitropyridin-2-amine in developing antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For example, researchers have synthesized derivatives of 3-fluoro-5-nitropyridin-2-carboxylic acid (a related compound) that exhibit inhibitory activity against RNA-dependent RNA polymerases found in certain viruses. These findings underscore the importance of fluorinated nitropyridines as tools for antiviral drug development.

In agrochemical research, 3-fluoro-5-nitropyridinyl derivatives have been explored as intermediates for herbicides and pesticides. The structural motifs present in this compound contribute to its ability to interact with biological targets in plants and pests, offering potential for developing novel crop protection agents. The fluorine atom enhances the lipophilicity of these compounds, improving their absorption and translocation within plants or pests.

The synthesis of 3-fluoro-5-nitropyridinyl derivatives typically involves multi-step organic reactions starting from commercially available precursors such as 2-amino pyridine or 5-nitro pyridine. Fluorination can be achieved using various methods, including nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been optimized to ensure high yields and purity, making 3-fluoro-5-nitropyridinyl derivatives readily accessible for further applications.

The safety profile of 3-fluoro-5-nitropyridinyl derivatives is an important consideration during their synthesis and handling. While these compounds are not classified as hazardous materials under standard regulations, proper laboratory practices should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when handling these substances to prevent skin contact or inhalation.

In conclusion,3-fluoro-5-nitropyrydin-2-amine (CAS No: 1232432-08-4) is a valuable intermediate with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features make it suitable for designing compounds with enhanced biological activity and improved pharmacokinetic properties.